Cas no 808740-72-9 (Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)-)

808740-72-9 structure
Product name:Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)-
CAS No:808740-72-9
MF:C15H16O2
MW:228.286344528198
CID:715099
Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)-
- Benzenemethanol, 4-methoxy-alpha-(4-methylphenyl)-, (alphaS)- (9CI)
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- Inchi: 1S/C15H16O2/c1-11-3-5-12(6-4-11)15(16)13-7-9-14(17-2)10-8-13/h3-10,15-16H,1-2H3/t15-/m0/s1
- InChI Key: STWAGNDOTLFTSV-HNNXBMFYSA-N
- SMILES: C1([C@H](C2=CC=C(C)C=C2)O)=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 228.115
- Monoisotopic Mass: 228.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.5A^2
Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)- Related Literature
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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4. Book reviews
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
808740-72-9 (Benzenemethanol,4-methoxy-a-(4-methylphenyl)-, (aS)-) Related Products
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